(S)-Spinol
Overview
Description
(S)-Spinol is a useful research compound. Its molecular formula is C17H18O2S and its molecular weight is 286.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality (S)-Spinol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (S)-Spinol including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Asymmetric Synthesis of SPINOL Derivatives : Axially chiral SPINOL is a crucial structure for synthesizing other chiral ligands. Phosphoric acid-catalyzed asymmetric synthesis has been developed as a highly convergent and functional group tolerant method, providing SPINOLs with good yield and excellent enantioselectivity. This approach is practical and straightforward for accessing this privileged structure, even on a preparative scale (Li et al., 2016).
Catalysts for Asymmetric Organocatalysis : Optically active SPINOL-based phosphoric acids have shown excellent enantioselectivities in reactions involving indoles with aldimines and β,γ-unsaturated-α-ketoesters. This positions SPINOL-based phosphoric acids as promising chiral phosphoric acids in the asymmetric organocatalysis toolbox (Xing et al., 2011).
Resolution and High-Throughput Screening : SPINOL has been used in asymmetric catalysis and resolved using inclusion complex techniques. High-throughput screening methods like solvent-assist grinding have been applied for the resolution of SPINOL, aiding in the discovery of new inclusion complexes and co-crystals (Wong et al., 2017).
Hydrophosphonylation of Imines : Chiral SPINOL-phosphoric acid has been used as a highly enantioselective organocatalyst for asymmetric hydrophosphonylation of cinnamaldehyde-derived aldimines, yielding α-amino phosphonates with high yields and enantioselectivities (Zhao et al., 2013).
Synthesis of Dihydroquinazolinones : SPINOL-phosphoric acids have been used for the enantioselective synthesis of dihydroquinazolinones through an asymmetric condensation/amine addition cascade sequence. This method has shown high efficiency with excellent yields and enantioselectivities (Huang et al., 2013).
properties
IUPAC Name |
3,3'-spirobi[1,2-dihydroindene]-4,4'-diol;sulfane |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16O2.H2S/c18-13-5-1-3-11-7-9-17(15(11)13)10-8-12-4-2-6-14(19)16(12)17;/h1-6,18-19H,7-10H2;1H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WRCSLAOUPJKNKP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(CCC3=C2C(=CC=C3)O)C4=C1C=CC=C4O.S |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(S)-Spinol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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